Cas no 1895032-98-0 (3-(benzyloxy)-2,2-difluoropropanoic acid)

• Product Name: 3-(benzyloxy)-2,2-difluoropropanoic acid
• CAS No: 1895032-98-0
• MF: C₁₀H₁₀F₂O₃
• MW: 216.181410312653
• MDL: MFCD31420709
• CID: 5172544
• PubChem ID: 53930281
• Update Time: 2025-06-30

3-(benzyloxy)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2,2-difluoro-3-(phenylmethoxy)-
• 3-(benzyloxy)-2,2-difluoropropanoic acid

• MDL： MFCD31420709
• Inchi： 1S/C10H10F2O3/c11-10(12,9(13)14)7-15-6-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,13,14)
• InChI Key： IQQCVZNDKBVBBZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(F)(F)COCC1=CC=CC=C1

Additional information on 3-(benzyloxy)-2,2-difluoropropanoic acid

Research Brief on 3-(Benzyloxy)-2,2-difluoropropanoic Acid (CAS: 1895032-98-0): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

The compound 3-(benzyloxy)-2,2-difluoropropanoic acid (CAS: 1895032-98-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's difluorinated backbone and benzyloxy moiety make it a versatile intermediate for the development of novel bioactive molecules, particularly in the context of enzyme inhibition and prodrug design.

Recent studies have highlighted the role of 3-(benzyloxy)-2,2-difluoropropanoic acid as a key building block in the synthesis of fluorinated analogs of biologically active compounds. Fluorination is a widely employed strategy in medicinal chemistry to enhance metabolic stability, bioavailability, and binding affinity. The presence of two fluorine atoms at the 2-position of the propanoic acid scaffold introduces significant conformational rigidity, which can be exploited to optimize interactions with target proteins. Researchers have successfully utilized this compound in the development of inhibitors for enzymes such as kinases and proteases, where the difluoromethyl group mimics the transition state or high-energy intermediates.

One of the most promising applications of 3-(benzyloxy)-2,2-difluoropropanoic acid is in the design of prodrugs. The benzyloxy group serves as a protective moiety that can be cleaved enzymatically in vivo, releasing the active drug molecule. This approach has been particularly valuable in improving the pharmacokinetic properties of carboxylic acid-containing drugs, which often suffer from poor oral bioavailability. Recent preclinical studies have demonstrated the efficacy of prodrugs derived from this compound in models of inflammatory diseases and cancer, showcasing its potential as a versatile tool in drug delivery systems.

In addition to its pharmaceutical applications, 3-(benzyloxy)-2,2-difluoropropanoic acid has also found use in chemical biology as a probe for studying enzyme mechanisms. The difluoromethyl group's ability to act as a hydrogen bond donor and acceptor, combined with its steric and electronic properties, makes it an excellent mimic for natural substrates. Researchers have employed this compound to investigate the catalytic mechanisms of various enzymes, providing insights that could inform the design of more potent and selective inhibitors. These studies have been facilitated by advances in synthetic methodologies, enabling the efficient and scalable production of the compound and its derivatives.

Looking ahead, the continued exploration of 3-(benzyloxy)-2,2-difluoropropanoic acid and its derivatives holds great promise for the discovery of new therapeutic agents. Ongoing research is focused on expanding the structural diversity of compounds derived from this scaffold, as well as optimizing their pharmacological profiles. Furthermore, the integration of computational modeling and high-throughput screening approaches is expected to accelerate the identification of novel applications for this versatile building block. As the field progresses, this compound is likely to play an increasingly important role in bridging the gap between chemical synthesis and biological activity, contributing to the development of next-generation pharmaceuticals.